Cas no 29844-04-0 (1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-)
![1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- structure](https://www.kuujia.com/scimg/cas/29844-04-0x500.png)
29844-04-0 structure
Product name:1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-
1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]-
- LogP
- 29844-04-0
- 8-Hydroxy-7-((2-hydroxy-3,5-dinitrophenyl)azo) 1,6-naphthalenedisulfonic acid
- Picramine-epsilon
-
- Inchi: InChI=1S/C16H10N4O12S2/c21-15-9(5-8(19(23)24)6-10(15)20(25)26)17-18-14-12(34(30,31)32)4-7-2-1-3-11(33(27,28)29)13(7)16(14)22/h1-6,17,21H,(H,27,28,29)(H,30,31,32)/b18-14+
- InChI Key: XOWWPMPMYLBSSL-NBVRZTHBSA-N
- SMILES: O=[N+](C1=CC([N+]([O-])=O)=C(O)C(N/N=C2\C(S(=O)(O)=O)=CC3=CC=CC(S(=O)(O)=O)=C3C\2=O)=C1)[O-]
Computed Properties
- Exact Mass: 513.9737
- Monoisotopic Mass: 513.973663
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 1140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 279
- XLogP3: 1.9
Experimental Properties
- Density: 2.02
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.803
- PSA: 256.71
1,6-Naphthalenedisulfonicacid, 8-hydroxy-7-[2-(2-hydroxy-3,5-dinitrophenyl)diazenyl]- Related Literature
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Yanyan Lv,Lei Li,Yi Zhou,Miao Yu,Jianquan Wang,Jianxin Liu,Jiagui Zhou,Zongqing Fan,Ziqiang Shao RSC Adv., 2017,7, 43512-43520
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3. A comparative study on the possible zinc binding sites of the human ZnT3 zinc transporter protein†Dávid Árus,Ágnes Dancs,Nóra Veronika Nagy,Tamás Gajda Dalton Trans., 2013,42, 12031-12040
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Fung-Kit Tang,Jiaqian Zhu,Fred Ka-Wai Kong,Maggie Ng,Qingyuan Bian,Vivian Wing-Wah Yam,Anfernee Kai-Wing Tse,Yu-Chung Tse,Ken Cham-Fai Leung Chem. Commun., 2020,56, 2695-2698
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Miae Park,Donghak Jang,Soon Young Kim,Jong-In Hong New J. Chem., 2012,36, 1145-1148
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6. A 4-aminonaphthalimide-based fluorescent traceable prodrug with excellent photoinduced cytotoxicity†Shilong Zhong,Lingling Zhang,Mengwen Yi Chem. Commun., 2021,57, 6558-6561
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Flavien Ponsot,Léo Bucher,Nicolas Desbois,Yoann Rousselin,Pritam Mondal,Charles H. Devillers,Claude P. Gros,Rahul Singhal,Ganesh D. Sharma J. Mater. Chem. C, 2019,7, 9655-9664
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Hidemasa Hikawa,Hirokazu Imamura,Shoko Kikkawa,Isao Azumaya Green Chem., 2018,20, 3044-3049
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Bezaleel Mambwe,Richard F. W. Jackson,Richmond Muimo Chem. Commun., 2014,50, 9343-9345
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Gargi Mukherjee,Kumar Biradha CrystEngComm, 2014,16, 4701-4705
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